Cas no 1361568-07-1 (2-(2,3,5-Trichlorophenyl)isonicotinonitrile)

• Product Name: 2-(2,3,5-Trichlorophenyl)isonicotinonitrile
• CAS No: 1361568-07-1
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4912052
• Update Time: 2025-05-22

2-(2,3,5-Trichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-Trichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-8-4-9(12(15)10(14)5-8)11-3-7(6-16)1-2-17-11/h1-5H
• InChI Key： CEGZHWOCTBZPCJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C#N)C=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3,5-Trichlorophenyl)isonicotinonitrile

Comprehensive Overview of 2-(2,3,5-Trichlorophenyl)isonicotinonitrile (CAS No. 1361568-07-1)

2-(2,3,5-Trichlorophenyl)isonicotinonitrile (CAS No. 1361568-07-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its long-tail keyword "2,3,5-trichlorophenyl isonicotinonitrile derivative," is a chlorinated aromatic nitrile that exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(2,3,5-Trichlorophenyl)isonicotinonitrile features a trichlorophenyl group attached to an isonicotinonitrile moiety, which contributes to its distinct electronic and steric properties. Researchers and chemists are particularly interested in this compound for its potential role in the development of novel agrochemicals, pharmaceutical intermediates, and advanced materials. Its CAS No. 1361568-07-1 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

In the context of current trends, 2-(2,3,5-Trichlorophenyl)isonicotinonitrile aligns with the increasing demand for sustainable chemical synthesis and green chemistry practices. Many users searching for this compound are also interested in topics such as "eco-friendly nitrile derivatives" and "high-yield synthetic routes for chlorinated aromatics." These long-tail keywords highlight the compound's potential to address challenges in modern chemical manufacturing, such as reducing waste and improving energy efficiency.

From a technical perspective, the synthesis of 2-(2,3,5-Trichlorophenyl)isonicotinonitrile typically involves multi-step reactions, including halogenation and cyanation processes. Its purity and yield are critical factors for researchers, as evidenced by frequent searches for "analytical methods for trichlorophenyl compounds" and "optimization of isonicotinonitrile synthesis." The compound's stability under various conditions also makes it a subject of interest for studies on chemical storage and handling protocols.

Another area where 2-(2,3,5-Trichlorophenyl)isonicotinonitrile is gaining traction is in the field of material science. Its aromatic and nitrile functionalities make it a promising candidate for designing polymers and coordination complexes. Searches related to "applications of chlorinated nitriles in materials" and "isonicotinonitrile-based ligands" underscore its versatility. This aligns with the broader trend of exploring functionalized aromatics for advanced material applications.

In summary, 2-(2,3,5-Trichlorophenyl)isonicotinonitrile (CAS No. 1361568-07-1) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in agrochemicals, pharmaceuticals, and materials science, positions it as a key player in the evolving landscape of chemical research. As the demand for specialty chemicals continues to grow, this compound is likely to remain a focal point for innovation and discovery.